Cas no 2229513-53-3 (tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate
• CAS No: 2229513-53-3
• MF: C₁₃H₁₇ClFNO₃
• MW: 289.73038649559
• CID: 6098079
• PubChem ID: 165675221
• Update Time: 2025-06-14

tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate
• 2229513-53-3
• EN300-1900781
• tert-butyl N-[4-(2-chloro-1-hydroxyethyl)-3-fluorophenyl]carbamate

• Inchi： 1S/C13H17ClFNO3/c1-13(2,3)19-12(18)16-8-4-5-9(10(15)6-8)11(17)7-14/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： YBUXSWWBDGGVNX-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1F)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 289.0880993g/mol
• Monoisotopic Mass: 289.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate

Research Brief on tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate (CAS: 2229513-53-3)

In recent years, the compound tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate (CAS: 2229513-53-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both chloro and hydroxyethyl groups, along with the fluorine substitution on the phenyl ring, makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on its role as a key building block in the development of novel drug candidates, particularly in the areas of oncology and infectious diseases.

The synthesis and characterization of tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate have been extensively documented in recent literature. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also explored its reactivity under various conditions, shedding light on its potential for further functionalization. These studies are crucial for understanding the compound's behavior in biological systems and its suitability for drug development.

One of the most notable applications of this compound is its use as an intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. The structural motifs present in tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate make it an ideal candidate for the development of selective kinase inhibitors. Recent preclinical studies have demonstrated its efficacy in inhibiting specific kinase targets, with promising results in vitro and in vivo models.

In addition to its role in kinase inhibition, this compound has also been investigated for its antimicrobial properties. The fluorine and chlorine substituents are known to enhance the bioactivity of molecules, making them more effective against resistant strains of bacteria and fungi. Preliminary studies have shown that derivatives of tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate exhibit potent activity against a range of pathogenic microorganisms, suggesting its potential as a lead compound for new antimicrobial agents.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, bioavailability, and toxicity need to be addressed through further research. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships of this molecule, enabling more targeted modifications to improve its pharmacological profile. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, tert-butyl N-4-(2-chloro-1-hydroxyethyl)-3-fluorophenylcarbamate (CAS: 2229513-53-3) represents a valuable chemical entity with diverse therapeutic potential. Its role as a key intermediate in drug synthesis, coupled with its intrinsic bioactivity, makes it a focal point of current research in chemical biology and pharmaceutical sciences. Continued exploration of its properties and applications is likely to yield significant contributions to the development of new and improved therapeutic agents.